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Compound of Interest

Compound Name: Ethyl 2-(2-cyanophenyl)acetate

Cat. No.: B183921 Get Quote

CAS Number: 67237-76-7

This technical guide provides a comprehensive overview of Ethyl 2-(2-cyanophenyl)acetate,

a key chemical intermediate in the pharmaceutical and agrochemical industries. This document

is intended for researchers, scientists, and professionals involved in drug development and

organic synthesis.

Chemical and Physical Properties
Ethyl 2-(2-cyanophenyl)acetate is a clear, colorless liquid with a characteristic sweet, fruity

odor.[1] Its primary utility lies in its bifunctional nature, possessing both an ester and a nitrile

group, which makes it a versatile building block in the synthesis of more complex molecules.[2]

Table 1: Physical and Chemical Properties of Ethyl 2-(2-cyanophenyl)acetate
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Property Value Source(s)

CAS Number 67237-76-7 [2]

Molecular Formula C₁₁H₁₁NO₂ [2][3]

Molecular Weight 189.21 g/mol [2][3]

Boiling Point 289.8 ± 15.0 °C at 760 mmHg [2][3]

Density 1.1 ± 0.1 g/cm³ [3]

Flash Point 132.8 ± 7.1 °C [3]

Refractive Index 1.524 [3]

Melting Point Not available [4]

Solubility Not available [4]

Safety and Hazard Information
It is crucial to handle Ethyl 2-(2-cyanophenyl)acetate with appropriate safety precautions in a

well-ventilated area.

Table 2: GHS Hazard Information for Ethyl 2-(2-cyanophenyl)acetate
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Category Information Source(s)

Pictogram [1]

Signal Word Warning [1]

Hazard Statements H302: Harmful if swallowed [1]

Precautionary Statements

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[1]

Note: This is not an exhaustive list of all potential hazards. A full Safety Data Sheet (SDS)

should be consulted before handling this chemical.

Role in Synthesis and Drug Development
Ethyl 2-(2-cyanophenyl)acetate serves as a critical intermediate in the synthesis of various

pharmaceutical and agrochemical compounds.[2][4] Its chemical structure, featuring a

cyanophenyl group, is a key component in the development of novel drugs.[4] The ester and

nitrile functional groups provide reactive sites for a variety of chemical transformations,

enabling the construction of complex molecular architectures.[2] While specific signaling

pathways for this exact molecule are not publicly documented, its derivatives are investigated

for a range of biological activities.

Below is a generalized workflow for the synthesis and purification of a chemical intermediate

like Ethyl 2-(2-cyanophenyl)acetate.
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A generalized workflow for the synthesis and purification.
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Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of Ethyl 2-(2-
cyanophenyl)acetate are not readily available in public literature. However, a general

approach based on the synthesis of similar compounds is presented below.

4.1. Synthesis

A plausible synthesis route involves the reaction of 2-cyanophenylacetonitrile with diethyl

carbonate in the presence of a base like sodium ethoxide.[5]

Reaction Setup: A solution of 2-cyanophenylacetonitrile in diethylcarbonate is added

dropwise to a solution of sodium ethoxide in ethanol.

Reaction Conditions: The reaction mixture is heated to reflux.

Work-up: After the reaction is complete, the mixture is cooled and partitioned between water

and an organic solvent like ethyl acetate. The organic layer is then separated.[5]

4.2. Purification

The crude product obtained from the synthesis can be purified using standard laboratory

techniques.

Column Chromatography: Flash column chromatography over silica gel is a common method

for purifying organic compounds.[5] The crude product is loaded onto the column and eluted

with a suitable solvent system (e.g., a mixture of hexane and ethyl acetate) to separate the

desired product from impurities.
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A typical workflow for purification by column chromatography.
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4.3. Analysis

The purity and identity of the final product can be confirmed using various analytical

techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity of the sample

and confirm its molecular weight.

High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure of the

molecule.

Analytical Workflow

Purified Sample

GC-MS Analysis

HPLC Analysis

NMR Spectroscopy

Purity & Structural Data
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Logical relationship of analytical methods for product validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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